2-(butylsulfanyl)-5-(pyridin-4-yl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione

• IUPAC Name: 2-butylsulfanyl-5-pyridin-4-yl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
• InChI: InChI=1S/C20H22N4O2S/c1-2-3-11-27-20-23-18-17(19(26)24-20)15(12-7-9-21-10-8-12)16-13(22-18)5-4-6-14(16)25/h7-10,15H,2-6,11H2,1H3,(H2,22,23,24,26)
• InChI Key: PJSIWJUQMKQYGA-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC2=C(C(C3=C(N2)CCCC3=O)C4=CC=NC=C4)C(=O)N1
• Molecular Formula: C20H22N4O2S
• Molecular Weight: 382.5 g/mol
• CAS No.: 628278-63-7

Description

This compound belongs to the pyrimidoquinoline-dione family, characterized by a fused pyrimidine-quinoline core with two ketone groups at positions 4 and 6. Key structural features include:

• Position 2 substituent: A butylsulfanyl group (C₄H₉S), contributing to lipophilicity.
• The molecular formula is inferred as C₂₁H₂₂N₄O₂S (molecular weight ≈ 394.5 g/mol) based on structural analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(butylsulfanyl)-5-(pyridin-4-yl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the pyrimidoquinoline core: This can be achieved through a cyclization reaction involving appropriate starting materials such as 2-aminobenzamide and a suitable aldehyde or ketone.

Introduction of the butylsulfanyl group: This step involves the nucleophilic substitution of a halogenated precursor with butylthiol under basic conditions.

Attachment of the pyridine ring: This can be accomplished through a coupling reaction, such as a Suzuki or Heck reaction, using a pyridine boronic acid or halide.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions to meet the demands of large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-(butylsulfanyl)-5-(pyridin-4-yl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione can undergo various chemical reactions, including:

Oxidation: The butylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The pyridine ring can be reduced to a piperidine ring using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyridine ring, with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Amines, thiols, under basic or acidic conditions.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Piperidine derivatives.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating diseases such as cancer, due to its ability to interact with specific biological targets.

Industry: Used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(butylsulfanyl)-5-(pyridin-4-yl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Molecular Comparisons

The table below compares the target compound with five analogs from the evidence, highlighting substituents, molecular formulas, and key properties:

Compound Name (CAS)	Substituent (Position 2)	Substituent (Position 5)	Molecular Formula	Molecular Weight (g/mol)	Notable Inferences
Target Compound	Butylsulfanyl	Pyridin-4-yl	C₂₁H₂₂N₄O₂S	394.5	Higher polarity due to pyridine; potential for π-π stacking
2-(Butan-2-ylsulfanyl)-5-(4-nitrophenyl)-... (631853-70-8)	Butan-2-ylsulfanyl	4-Nitrophenyl (C₆H₄NO₂)	C₂₁H₂₂N₄O₄S	426.5	Nitro group enhances electron deficiency; may improve reactivity in electrophilic substitutions
2-(Butylsulfanyl)-5-(4-nitrophenyl)-... (628278-44-4)	Butylsulfanyl	4-Nitrophenyl	C₂₁H₂₂N₄O₄S	426.5	Linear alkyl chain increases lipophilicity vs. branched analogs
5-(5-Methylfuran-2-yl)-2-(propylsulfanyl)-... (7062-30-8)	Propylsulfanyl	5-Methylfuran-2-yl (C₆H₇O)	C₁₉H₂₁N₃O₃S	371.5	Furan’s oxygen may enhance solubility; reduced steric bulk
2-(Butylsulfanyl)-8,8-dimethyl-5-(5-methylthiophen-2-yl)-... (631855-51-1)	Butylsulfanyl	5-Methylthiophen-2-yl (C₆H₇S)	C₂₂H₂₇N₃O₂S₂	429.6	Thiophene’s sulfur could improve metal-binding or redox activity
8,8-Dimethyl-5-(5-methylfuran-2-yl)-2-[(4-methylphenyl)methylsulfanyl]-... (627049-71-2)	(4-Methylphenyl)methylsulfanyl	5-Methylfuran-2-yl	C₂₆H₂₉N₃O₃S	487.6	Bulky substituents may hinder membrane permeability

Key Differences and Implications

Electronic Effects

• Pyridin-4-yl (target compound) : The nitrogen in the pyridine ring offers basicity and hydrogen-bonding capability, which may improve solubility in polar solvents vs. nitro analogs .

Lipophilicity

• Butylsulfanyl vs.
• Thiophene vs. furan : The thiophene substituent (CAS 631855-51-1) is more lipophilic than furan, which may alter pharmacokinetic profiles .

Steric Effects

• Branched vs. linear alkyl chains : The butan-2-ylsulfanyl group (CAS 631853-70-8) introduces steric bulk, possibly slowing metabolic degradation compared to linear chains .

Hypothetical Bioactivity Trends

While direct bioactivity data for the target compound is unavailable, inferences can be made from analogs:

• Metabolic stability : The pyridin-4-yl group in the target compound could resist oxidative metabolism better than furan or thiophene substituents .

Biological Activity

The compound 2-(butylsulfanyl)-5-(pyridin-4-yl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione represents a novel class of heterocyclic compounds that have garnered attention for their potential biological activities. This article reviews the synthesis, biological activity, and therapeutic potential of this compound based on recent studies.

Synthesis

The synthesis of pyrimido[4,5-b]quinoline derivatives typically involves multi-step organic reactions. For instance, novel derivatives have been synthesized through reactions involving Dimroth rearrangement and other methodologies that yield compounds with significant biological properties .

Anticancer Properties

Recent studies indicate that derivatives of pyrimido[4,5-b]quinoline exhibit promising anticancer activity. Specifically:

• Cytotoxicity : Several derivatives have shown cytotoxic effects against the Michigan Cancer Foundation-7 (MCF-7) cell line. Notably:
  • Compound 4l demonstrated an IC50 value of 1.62 µM , significantly lower than the reference drug lapatinib .
  • Compounds 4d and 4i also exhibited strong cytotoxicity with IC50 values of 2.67 µM and 4.31 µM , respectively .
• Mechanism of Action : The most active compound (4l) was found to induce cell-cycle arrest at the S phase and promote apoptosis in MCF-7 cells by a factor of 60 compared to untreated controls . Additionally, it inhibited cancer metastasis by reducing cell infiltration by 45% .

Enzyme Inhibition

The compound has also been evaluated for its ability to inhibit key enzymes involved in cancer progression:

• EGFR and HER2 Inhibition : Compounds derived from this class have shown inhibition against epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2), with IC50 values indicating potent activity (e.g., 0.065 µM for EGFR) .

Other Biological Activities

Beyond anticancer properties, pyrimido[4,5-b]quinoline derivatives have been reported to possess various biological activities:

• Antimicrobial Activity : Some derivatives have demonstrated antimicrobial properties against a range of pathogens .
• Anti-inflammatory Effects : Compounds within this class have shown potential as anti-inflammatory agents .
• Antimalarial Activity : Certain derivatives are being explored for their antimalarial effects due to structural similarities with known antimalarial agents .

Data Summary

The following table summarizes key findings related to the biological activity of the compound:

Activity Type	Compound	IC50 Value (µM)	Notes
Cytotoxicity	4d	2.67	Effective against MCF-7 cancer cell line
Cytotoxicity	4i	4.31	Effective against MCF-7 cancer cell line
Cytotoxicity	4l	1.62	Induces apoptosis and cell cycle arrest
EGFR Inhibition	4d	0.065	Potent inhibitor
HER2 Inhibition	4l	0.055	Potent inhibitor

Case Studies

• MCF-7 Cell Line Study : A study evaluated the efficacy of various pyrimido[4,5-b]quinoline derivatives against MCF-7 cells. The results indicated that certain compounds could effectively reduce cell viability and induce apoptosis .
• In Vivo Studies : Further research is needed to evaluate the in vivo efficacy and safety profile of these compounds in animal models to validate their therapeutic potential.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-(butylsulfanyl)-5-(pyridin-4-yl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione?

• Methodological Answer : The compound can be synthesized via a multi-step cyclocondensation reaction. A typical protocol involves reacting 5,5-disubstituted-1,3-cyclohexanedione with 4-substituted aniline derivatives in ethanol under reflux, catalyzed by piperidine. The butylsulfanyl and pyridinyl substituents are introduced via nucleophilic substitution or Suzuki coupling at intermediate stages. Purification is achieved through recrystallization in ethyl acetate/petroleum ether mixtures, yielding solids with 67–81% efficiency . Key parameters include stoichiometric control of substituents and strict temperature regulation to avoid side reactions.

Q. Which spectroscopic techniques are most reliable for characterizing this compound?

• Methodological Answer : Nuclear magnetic resonance (¹H NMR) is critical for confirming the proton environment, particularly the pyridinyl and tetrahydropyrimidoquinoline moieties (δ 6.8–8.5 ppm for aromatic protons). Infrared spectroscopy (IR) identifies functional groups like carbonyls (C=O stretch at ~1680 cm⁻¹) and sulfanyl (C-S at ~650 cm⁻¹). High-resolution mass spectrometry (HRMS) validates molecular weight (e.g., [M+H]⁺ peaks), while elemental analysis ensures purity (C, H, N within ±0.3% of theoretical values). Melting points (268–287°C) further confirm crystalline stability .

Advanced Research Questions

Q. How can researchers resolve contradictions in antimicrobial activity data across substituted derivatives?

• Methodological Answer : Discrepancies in bioactivity data (e.g., MIC values) often arise from substituent electronic effects or microbial strain specificity. For example, electron-withdrawing groups (e.g., -NO₂) may enhance activity against Gram-negative bacteria but reduce efficacy against fungi. Researchers should:

• Perform dose-response curves with standardized inoculum sizes.
• Cross-validate results using agar diffusion and broth dilution assays.
• Compare substituent effects using Hammett σ constants to correlate electronic properties with activity trends .

Q. What strategies optimize reaction yields when introducing electron-withdrawing groups (EWGs) into the pyridine ring?

• Methodological Answer : EWGs (e.g., -Cl, -CF₃) can deactivate the pyridine ring, necessitating modified conditions:

• Use Pd-catalyzed cross-coupling (e.g., Suzuki-Miyaura) with aryl boronic acids under inert atmospheres.
• Increase reaction temperatures (80–100°C) and employ polar aprotic solvents (DMF, DMSO) to enhance reactivity.
• Additives like potassium carbonate improve coupling efficiency by stabilizing intermediates. Yields for halogenated derivatives typically range from 55–75% under optimized conditions .

Q. How does the pyridinyl substituent’s position influence the compound’s biological activity?

• Methodological Answer : Substituent positioning alters steric and electronic interactions with biological targets. For instance:

• Para-substituted pyridines (e.g., 4-pyridinyl) enhance metal-chelating capacity, critical for antimicrobial activity.
• Meta-substituted groups may disrupt planar stacking with DNA topoisomerases, reducing anticancer potency.
• Computational docking studies (e.g., AutoDock Vina) can predict binding affinities to enzymes like CYP450 or bacterial gyrase, guiding rational design .

Q. What computational methods validate the compound’s 3D structure and electronic properties?

• Methodological Answer : Density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) optimize geometry and predict frontier molecular orbitals (HOMO-LUMO gaps), correlating with redox behavior. Molecular dynamics simulations assess stability in aqueous or lipid membranes, while QSAR models quantify substituent contributions to logP and bioavailability. Spectroscopic data (e.g., NMR chemical shifts) should align with computed isotropic shielding values .